1-(4-Fluoro-3-nitrobenzyl)piperidine
Overview
Description
1-(4-Fluoro-3-nitrobenzyl)piperidine, also known as FNB, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. FNB is a piperidine derivative that contains a nitro group and a fluorine atom on the benzene ring.
Mechanism of Action
1-(4-Fluoro-3-nitrobenzyl)piperidine acts as a competitive inhibitor of DAT by binding to the transporter's substrate binding site. This prevents the uptake of dopamine by the transporter, leading to an increase in the levels of dopamine in the synaptic cleft. The increased levels of dopamine can have various effects on the brain, depending on the location and concentration of dopamine receptors.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are mainly related to its ability to modulate the levels of dopamine in the brain. The increased levels of dopamine can lead to various effects such as increased locomotor activity, reward-seeking behavior, and addiction. This compound has also been shown to have potential therapeutic applications in the treatment of various neurological disorders such as depression, anxiety, and attention deficit hyperactivity disorder (ADHD).
Advantages and Limitations for Lab Experiments
One of the major advantages of using 1-(4-Fluoro-3-nitrobenzyl)piperidine in lab experiments is its potency and selectivity towards DAT. This compound can be used at lower concentrations compared to other DAT inhibitors, which reduces the risk of off-target effects. However, one of the limitations of using this compound is its high cost, which can limit its use in large-scale experiments.
Future Directions
There are several future directions for the research on 1-(4-Fluoro-3-nitrobenzyl)piperidine. One of the major directions is to study the effects of this compound on other neurotransmitter systems such as serotonin and norepinephrine. This can provide insights into the potential therapeutic applications of this compound in the treatment of various psychiatric disorders. Another direction is to develop more potent and selective DAT inhibitors based on the structure of this compound. This can lead to the development of novel therapeutics for various neurological disorders.
Conclusion:
In conclusion, this compound is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. This compound is a potent and selective inhibitor of DAT, which has implications in various neurological disorders. The synthesis method of this compound involves the reaction of 4-fluoro-3-nitrobenzaldehyde with piperidine in the presence of a reducing agent. The biochemical and physiological effects of this compound are mainly related to its ability to modulate the levels of dopamine in the brain. This compound has several advantages and limitations for lab experiments, and there are several future directions for its research.
Scientific Research Applications
1-(4-Fluoro-3-nitrobenzyl)piperidine has been found to have potential applications in various fields of scientific research. One of the major applications of this compound is in the field of neuroscience. This compound has been shown to be a potent and selective inhibitor of the dopamine transporter (DAT), which is a protein that regulates the levels of dopamine in the brain. This compound can be used to study the role of DAT in dopamine signaling and its implications in various neurological disorders such as Parkinson's disease and addiction.
properties
IUPAC Name |
1-[(4-fluoro-3-nitrophenyl)methyl]piperidine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15FN2O2/c13-11-5-4-10(8-12(11)15(16)17)9-14-6-2-1-3-7-14/h4-5,8H,1-3,6-7,9H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ODCAALVDGZDACW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)CC2=CC(=C(C=C2)F)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15FN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00619717 | |
Record name | 1-[(4-Fluoro-3-nitrophenyl)methyl]piperidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00619717 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
238.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
509093-74-7 | |
Record name | 1-[(4-Fluoro-3-nitrophenyl)methyl]piperidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00619717 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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